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Compound of Interest

Compound Name: 3-Methoxybutan-1-ol

Cat. No.: B165606

This technical support center provides essential information on the fire and explosion hazards
associated with 3-Methoxybutan-1-ol vapors. It is intended for researchers, scientists, and
drug development professionals to ensure safe handling and experimentation.

Frequently Asked Questions (FAQS)

Q1: What are the key fire and explosion hazards of 3-Methoxybutan-1-ol?

Al: 3-Methoxybutan-1-ol is a combustible liquid, meaning it can ignite and burn. The primary
hazards are associated with its vapor, which can form flammable or explosive mixtures with air.
Key parameters that define these hazards include the flash point, autoignition temperature, and
explosive limits.

Q2: What is the flash point of 3-Methoxybutan-1-ol, and why are there different values
reported?

A2: The flash point is the lowest temperature at which the liquid produces enough vapor to form
an ignitable mixture with air near its surface when an ignition source is present.[1] Different
values are reported for 3-Methoxybutan-1-ol, ranging from 46°C to 74°C.[1][2] This variation is
often due to different experimental methods, such as open-cup versus closed-cup testing, and
variations in experimental conditions like heating rate and sample purity.[1][3][4] Closed-cup
methods generally yield lower flash points as they better contain the vapors.[5]

Q3: What are the explosive limits of 3-Methoxybutan-1-ol vapor in air?
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A3: The explosive (or flammable) limits define the concentration range of the vapor in air that
can lead to an explosion. This range is bounded by the Lower Explosive Limit (LEL) and the
Upper Explosive Limit (UEL). Below the LEL, the mixture is too lean to burn, and above the
UEL, it is too rich.[6] For 3-Methoxybutan-1-ol, the reported LEL is approximately 1.5% to
1.9% by volume in air.[1][7] Data for the UEL is less consistent, with some sources reporting a
value of 12.7%.[7]

Q4: What is the autoignition temperature of 3-Methoxybutan-1-ol?

A4: The autoignition temperature is the minimum temperature at which the vapor will
spontaneously ignite without an external ignition source like a spark or flame.[8] The reported
autoignition temperature for 3-Methoxybutan-1-ol is in the range of 305°C to 335°C.[1][8]
Factors such as pressure, vessel volume, and the presence of catalysts can influence this
value.[8][9]

Q5: What safety precautions should | take when working with 3-Methoxybutan-1-ol?

A5: Always handle 3-Methoxybutan-1-ol in a well-ventilated area, preferably in a chemical
fume hood, to prevent the accumulation of flammable vapors. Keep it away from open flames,
sparks, hot surfaces, and other potential ignition sources. Use appropriate personal protective
equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat. Ensure
that fire extinguishing equipment, such as a dry chemical or carbon dioxide extinguisher, is
readily available.

Quantitative Data Summary

The following tables summarize the reported fire and explosion hazard data for 3-
Methoxybutan-1-ol.
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Test
Parameter Value . Source(s)
Method/Conditions

Flash Point 46 °C (114.8 °F) Not specified [2]
TCC (Tag Closed

47 °C (117 °F) [10]
Cup)

64 °C (147.2 °F) Not specified [11]

67 °C (152.6 °F) Closed Cup [3]

74 °C (165.2 °F) Not specified [1]

Autoignition -
305 °C (581 °F) Not specified

Temperature

335 °C (635 °F)

Not specified

[1]

Explosive Limits LEL: 1.5 vol % Not specified
UEL: 12.7 vol % Not specified [7]
LEL: 1.9 vol % Not specified [1]

Experimental Protocols

Detailed methodologies for determining the key fire hazard parameters are outlined in
standardized tests, such as those from ASTM International.

Flash Point Determination (ASTM D93 - Pensky-Martens Closed Cup Method)

The Pensky-Martens closed-cup method is a common procedure for determining the flash point
of flammabile liquids.[2][12]

o Sample Preparation: A sample of 3-Methoxybutan-1-ol is placed into the test cup of the
Pensky-Martens apparatus.

e Heating: The sample is heated at a slow, constant rate while being continuously stirred.
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« Ignition Source Application: An ignition source (a small flame) is periodically directed into the
vapor space above the liquid surface.

o Flash Point Observation: The flash point is the lowest temperature at which the application of
the ignition source causes the vapors to ignite with a distinct flash inside the cup.[7]

Autoignition Temperature Determination (ASTM E659)

This method determines the lowest temperature at which a substance will spontaneously ignite.
[10][11]

Apparatus: A borosilicate glass flask is heated in a furnace to a uniform temperature.

Sample Injection: A small, measured amount of 3-Methoxybutan-1-ol is injected into the
heated flask.

Observation: The flask is observed for ignition, which is indicated by a flame or an explosion.

Iterative Testing: The test is repeated at different furnace temperatures until the lowest
temperature that causes ignition is determined.[8]

Explosive Limits Determination (ASTM E681)

This standard test method is used to determine the lower and upper concentration limits of
flammability for chemical vapors in the air.[13][14]

o Test Vessel: A closed vessel, typically a flask or sphere, is used.

e Mixture Preparation: A mixture of 3-Methoxybutan-1-ol vapor and air at a known
concentration is prepared within the vessel at a specific temperature and pressure.

e Ignition: A strong ignition source (e.g., an electric spark) is activated within the vessel.

o Flame Propagation Observation: The mixture is observed to see if a self-propagating flame
spreads away from the ignition source.

o Limit Determination: The test is repeated with varying vapor concentrations to determine the
minimum concentration (LEL) and the maximum concentration (UEL) that support flame
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propagation.[15]

Visualizations

The following diagrams illustrate the experimental workflows for determining the fire and

explosion hazard properties of 3-Methoxybutan-1-ol.
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Caption: Workflow for Flash Point Determination (ASTM D93).
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Caption: Workflow for Autoignition Temperature Determination (ASTM E659).
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ASTM E681: Explosive Limits
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Caption: Workflow for Explosive Limits Determination (ASTM E681).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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